5,6-difluoro-1H-indole-3-carbonitrile

• Molecular Formula: C9H4F2N2
• Molecular Weight: 178.14 g/mol
• IUPAC Name: 5,6-difluoro-1H-indole-3-carbonitrile
• InChI: InChI=1S/C9H4F2N2/c10-7-1-6-5(3-12)4-13-9(6)2-8(7)11/h1-2,4,13H
• InChI Key: YNFHVSNJZRHRAC-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)NC=C2C#N

Description

5,6-difluoro-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C9H4F2N2 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5,6-difluoro-1H-indole-3-carbaldehyde (1.0 g) in tetrahydrofuran (15 ml) were added hydroxylamine hydrochloride (0.81 g) and pyridine (1.9 g), and this mixture was stirred at 80° C. for 8 hours. Acetic anhydride was added to reaction mixture and this mixture was stirred at 80° C. for 8 hours. After cooling to ambient temperature, 2 mol/L aqueous sodium hydroxide solution was added to this mixture and resulting mixture was stirred for 30 minutes. This mixture was poured into 2 mol/L hydrochloric acid and the precipitated solid was collected by filtration, and washed with water and n-hexane. The solid was dissolved in ethyl acetate and this residue was purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate) to give the title compound (0.95 g).